Cas no 303025-08-3 (2-(benzylamino)-3-(1E)-(4-chlorophenyl)iminomethyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-(benzylamino)-3-(1E)-(4-chlorophenyl)iminomethyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 303025-08-3
• MF: C₂₃H₁₉ClN₄O
• MW: 402.876163721085
• CID: 6348506
• PubChem ID: 1885099
• Update Time: 2025-05-19

2-(benzylamino)-3-(1E)-(4-chlorophenyl)iminomethyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)-3-(1E)-(4-chlorophenyl)iminomethyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one
• AKOS001448182
• (E)-2-(benzylamino)-3-(((4-chlorophenyl)imino)methyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 2-(benzylamino)-3-[(1E)-[(4-chlorophenyl)imino]methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• SR-01000908055-1
• F0704-0040
• 2-(benzylamino)-3-[(4-chlorophenyl)iminomethyl]-9-methylpyrido[1,2-a]pyrimidin-4-one
• 303025-08-3
• AKOS030649936
• Z275238868
• SR-01000908055
• Oprea1_749590

• Inchi： 1S/C23H19ClN4O/c1-16-6-5-13-28-22(16)27-21(26-14-17-7-3-2-4-8-17)20(23(28)29)15-25-19-11-9-18(24)10-12-19/h2-13,15,26H,14H2,1H3/b25-15+
• InChI Key： SLXOUDYIDURNJP-MFKUBSTISA-N
• SMILES： ClC1C=CC(=CC=1)/N=C/C1C(N2C=CC=C(C)C2=NC=1NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 402.1247389g/mol
• Monoisotopic Mass: 402.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.1Ų

Additional information on 2-(benzylamino)-3-(1E)-(4-chlorophenyl)iminomethyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one

Introduction to 2-(benzylamino)-3-(1E)-(4-chlorophenyl)iminomethyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one (CAS No. 303025-08-3)

The compound 2-(benzylamino)-3-(1E)-(4-chlorophenyl)iminomethyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one, identified by its CAS number 303025-08-3, represents a significant advancement in the field of chemobiology and medicinal chemistry. This heterocyclic molecule, featuring a pyrido[1,2-a]pyrimidinone core, has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of multiple functional groups, including a benzylamino substituent and a 4-chlorophenyl iminomethyl moiety, suggests a high degree of chemical diversity and reactivity, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of pyrido[1,2-a]pyrimidinone derivatives in the development of novel pharmacological agents. These compounds exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The specific arrangement of atoms in 2-(benzylamino)-3-(1E)-(4-chlorophenyl)iminomethyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one contributes to its unique chemical profile, which may underpin its biological efficacy. For instance, the benzylamino group can enhance solubility and metabolic stability, while the 4-chlorophenyl iminomethyl moiety may interact with biological targets in a manner distinct from other heterocyclic systems.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules require sophisticated methodologies. Advanced computational techniques, including molecular modeling and quantum chemistry calculations, have been instrumental in predicting the structural and electronic properties of 2-(benzylamino)-3-(1E)-(4-chlorophenyl)iminomethyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one. These tools help researchers optimize synthetic routes and predict potential interactions with biological targets, thereby accelerating the drug development process.

One of the most intriguing aspects of this compound is its potential role in modulating intracellular signaling pathways. The pyrido[1,2-a]pyrimidinone scaffold is known to interact with various enzymes and receptors involved in critical cellular processes. The specific substitution pattern in 2-(benzylamino)-3-(1E)-(4-chlorophenyl)iminomethyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one may enable it to selectively interfere with key signaling cascades associated with diseases such as cancer and neurodegeneration. Preliminary in vitro studies have suggested that this compound exhibits inhibitory activity against certain kinases and transcription factors, warranting further exploration.

The synthesis of 2-(benzylamino)-3-(1E)-(4-chlorophenyl)iminomethyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted precursors followed by functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyrido[1,2-a]pyrimidinone core. Additionally, protecting group strategies are essential to prevent unwanted side reactions during multi-step synthesis.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the product. Furthermore, X-ray crystallography may be employed to determine the precise three-dimensional arrangement of atoms in the solid state, which is crucial for understanding its interactions with biological targets.

The pharmacological evaluation of 2-(benzylamino)-3-(1E)-(4-chlorophenyl)iminomethyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one involves both in vitro and in vivo studies. In vitro assays are designed to assess its activity against specific enzymes or receptors relevant to target diseases. For example, cell-based assays can measure its ability to inhibit kinase activity or modulate transcription factor binding. In vivo studies provide additional insights into its pharmacokinetic properties and potential therapeutic efficacy by evaluating its behavior in animal models.

One notable finding from recent research is the compound's ability to cross the blood-brain barrier (BBB), a critical property for treating neurological disorders. Studies using permeability models have demonstrated that modifications at certain positions within the molecule can enhance BBB penetration. This observation opens up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The potential applications of 2-(benzylamino)-3-(1E)-(4-chlorophenyl)iminomethyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one extend beyond traditional therapeutic areas. Its unique structural features make it an attractive scaffold for developing probes used in biochemical research. For instance, fluorescent derivatives of this compound could serve as tools for visualizing intracellular processes or tracking specific protein interactions.

In conclusion, 2-(benzylamino)-3-(1E)-(4-chlorophenyl)iminomethyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one represents a fascinating molecule with significant potential in medicinal chemistry and drug discovery. Its complex structure and diverse functional groups offer opportunities for developing novel therapeutic agents targeting various diseases. Continued research into its synthesis, biological activity, and pharmacological properties will undoubtedly yield valuable insights into its future applications.